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Compound of Interest

Compound Name: (E)-2-Bromo-2-butenenitrile

Cat. No.: B15348797 Get Quote

(E)-2-Bromo-2-butenenitrile is classified as an α,β-unsaturated nitrile. This class of organic

compounds is characterized by a nitrile group (C≡N) conjugated with a carbon-carbon double

bond[1]. This structural feature leads to unique reactivity and makes them useful intermediates

in organic synthesis[1][2].

Chemical Reactivity:

Nucleophilic Addition: Due to the conjugated system, α,β-unsaturated nitriles are susceptible

to nucleophilic attack at the carbon-carbon double bond[1].

Michael Additions: They can undergo Michael additions, where a nucleophile adds to the β-

carbon of the alkene[1].

Cycloadditions: These compounds can participate in cycloaddition reactions, such as the

Diels-Alder reaction, to form more complex cyclic structures[1].

Synthesis of Heterocycles: α,β-Unsaturated nitriles are valuable building blocks for

synthesizing nitrogen-containing heterocyclic compounds like pyridines and pyrroles[1][2].

General Safety Considerations for Related Compounds:

It is important to handle all chemicals with appropriate safety precautions. While specific toxicity

data for (E)-2-Bromo-2-butenenitrile is not readily available in the provided search results,

safety data sheets (SDS) for structurally related compounds, such as 2-bromo-2-butene,

highlight several potential hazards.
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Hazards noted for similar compounds include:

Flammability: Many organic compounds of this type are highly flammable liquids and

vapors[3][4]. Vapors may form explosive mixtures with air and can travel to an ignition source

and flash back[3][5].

Health Hazards: Inhalation of high concentrations of vapors may cause symptoms such as

headache, dizziness, tiredness, nausea, and vomiting[3].

Reactivity: These compounds may be incompatible with strong oxidizing agents and strong

bases[3].

Recommended Safety Precautions when handling similar chemicals:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection[4].

Ventilation: Work in a well-ventilated area[5].

Handling: Keep away from heat, sparks, open flames, and other ignition sources. Use non-

sparking tools and take precautionary measures against static discharge[3][4].

Storage: Store in a cool, well-ventilated place in a tightly closed container[4][5].

For detailed and specific safety information, it is crucial to consult the Safety Data Sheet (SDS)

for the particular chemical being used. An SDS provides comprehensive information on

physical and chemical properties, health hazards, and safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1998/rc/rc980393
https://pubs.rsc.org/en/content/articlelanding/1998/rc/rc980393
https://www.fishersci.com/store/msds?partNumber=AC201511000&productDescription=2-BROMO-2-BUTENE%2C+98%25%2C+M+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-2-butene-pid_Seven23461.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18058~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2016:10:43~~2-Bromo-2-butene~~
https://www.benchchem.com/product/b15348797#e-2-bromo-2-butenenitrile-synthesis-protocol
https://www.benchchem.com/product/b15348797#e-2-bromo-2-butenenitrile-synthesis-protocol
https://www.benchchem.com/product/b15348797#e-2-bromo-2-butenenitrile-synthesis-protocol
https://www.benchchem.com/product/b15348797#e-2-bromo-2-butenenitrile-synthesis-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15348797?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

